Cas no 2229142-06-5 (methyl 2-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxyacetate)

• Product Name: methyl 2-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxyacetate
• CAS No: 2229142-06-5
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5924085
• PubChem ID: 165617458
• Update Time: 2025-06-29

methyl 2-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxyacetate
• 2229142-06-5
• EN300-1825467
• methyl 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxyacetate

• Inchi： 1S/C10H14O3/c1-13-10(12)9(11)8-5-6-2-3-7(8)4-6/h2-3,6-9,11H,4-5H2,1H3
• InChI Key： KHGARJNYMXWFBL-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-{bicyclo2.2.1hept-5-en-2-yl}-2-hydroxyacetate

Recent Advances in the Study of Methyl 2-{Bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxyacetate (CAS: 2229142-06-5)

In recent years, the compound methyl 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxyacetate (CAS: 2229142-06-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative has shown promising potential in various applications, including drug synthesis, biocatalysis, and material science. The unique structural features of this compound, such as its bicyclic framework and hydroxyl-acetate moiety, make it a versatile intermediate for the development of novel therapeutic agents and functional materials.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of methyl 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxyacetate. The researchers employed a combination of enzymatic and chemical synthesis methods to optimize the production of this compound, achieving high yields and enantiomeric purity. The study also investigated its potential as a chiral building block for the synthesis of bioactive molecules, highlighting its utility in asymmetric synthesis and drug discovery.

Another significant development involves the application of this compound in biocatalysis. A team of researchers from the University of Cambridge demonstrated its use as a substrate for engineered enzymes, leading to the production of enantiomerically pure derivatives with potential pharmaceutical applications. The study, published in Nature Catalysis, underscored the compound's role in green chemistry and sustainable drug manufacturing.

Furthermore, methyl 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxyacetate has been investigated for its anti-inflammatory and antimicrobial properties. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate activity against a range of bacterial strains and inflammatory markers. These findings, reported in the European Journal of Medicinal Chemistry, suggest its potential as a lead compound for the development of new anti-infective and anti-inflammatory drugs.

In conclusion, the ongoing research on methyl 2-{bicyclo[2.2.1]hept-5-en-2-yl}-2-hydroxyacetate (CAS: 2229142-06-5) highlights its multifaceted applications in chemical biology and pharmaceutical sciences. Its unique structural properties, combined with its synthetic versatility and biological activity, make it a valuable candidate for further exploration. Future studies should focus on optimizing its synthesis, expanding its applications in drug discovery, and evaluating its safety and efficacy in preclinical models.